Cas no 1806162-28-6 (2-(Fluoromethyl)-6-iodo-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-6-iodo-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806162-28-6
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4832724
• Update Time: 2025-10-31

2-(Fluoromethyl)-6-iodo-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-iodo-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-2-6(15-8(10,11)12)5(3-9)14-7(4)13/h2H,3H2,1H3
• InChI Key： LCTNEKHBFRGTJJ-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(CF)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Fluoromethyl)-6-iodo-5-methyl-3-(trifluoromethoxy)pyridine

2-(Fluoromethyl)-6-Iodo-5-Methyl-3-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-(Fluoromethyl)-6-Iodo-5-Methyl-3-(Trifluoromethoxy)Pyridine (CAS No. 1806162-28-6) is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis due to its unique structural features and potential applications. The molecule's structure incorporates several functional groups, including a fluoromethyl group, an iodo substituent, a methyl group, and a trifluoromethoxy group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups like the trifluoromethoxy group enhances the molecule's stability and reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored the use of this compound in designing heterocyclic compounds with potential anti-inflammatory and anticancer properties. The integration of fluorinated groups further enhances its pharmacokinetic profile, making it a promising candidate for therapeutic applications.

The synthesis of 2-(Fluoromethyl)-6-Iodo-5-Methyl-3-(Trifluoromethoxy)Pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitutions. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution, while the fluoromethyl and methyl groups are introduced via electrophilic substitution or alkylation reactions. The iodo substituent is strategically added to facilitate further functionalization or cross-coupling reactions in subsequent steps.

In terms of applications, this compound has shown potential in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that fluorinated pyridines can significantly enhance the efficiency and stability of organic electronic devices by improving charge transport properties and reducing recombination losses.

Moreover, the compound's role in medicinal chemistry cannot be overstated. Its ability to act as a scaffold for drug design has led to its use in creating novel small molecule inhibitors targeting various disease pathways. For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, offering new avenues for anticancer therapy.

From an environmental perspective, understanding the fate and behavior of 2-(Fluoromethyl)-6-Iodo-5-Methyl-3-(Trifluoromethoxy)Pyridine in natural systems is crucial. Research indicates that while the compound exhibits high stability under standard conditions, it can undergo biotransformation under specific environmental conditions. This knowledge is essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and use.

In conclusion, 2-(Fluoromethyl)-6-Iodo-5-Methyl-3-(Trifluoromethoxy)Pyridine represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in future innovations within medicinal chemistry, materials science, and beyond.